Cas no 66727-76-2 (3,5,6-trimethyl-2(1H)-Pyridinone)

• Product name: 3,5,6-trimethyl-2(1H)-Pyridinone
• CAS No: 66727-76-2
• MF: C₈H₁₁NO
• MW: 137.17904
• CID: 1115685
• PubChem ID: 14203604

3,5,6-trimethyl-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 3,5,6-trimethyl-2(1H)-Pyridinone
• 3,5,6-trimethyl-1H-pyridin-2-one
• 66727-76-2
• DTXSID70557354
• SCHEMBL15478582
• 3,5,6-Trimethylpyridin-2(1H)-one
• SCHEMBL22332415
• MFCD18427794
• SY363472

• Inchi： InChI=1S/C8H11NO/c1-5-4-6(2)8(10)9-7(5)3/h4H,1-3H3,(H,9,10)
• InChI Key： FFLHBPRFUHVYHR-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(NC1=O)C)C

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų